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Bupirimate Profile and Fungicide Comparison

The table below summarizes key characteristics of bupirimate and general information on other systemic

fungicide classes used for similar purposes.

Aspect Bupirimate
DMI Fungicides
(e.g., Triazoles)

QoI Fungicides
(Strobilurins)

SDHI Fungicides

Chemical
Group

Pyrimidine

sulfamate (FRAC
Code 8) [1] [2].

Demethylation

Inhibitors (FRAC
Code 3) [2].

Quinone outside

Inhibitors (FRAC
Code 11) [2].

Succinate

Dehydrogenase
Inhibitors (FRAC

Code 7) [2].

Mode of
Action

Systemic; inhibits

adenosine
deaminase,

affecting nucleic
acid metabolism

(RNA synthesis)
[3] [1].

Systemic; inhibits

sterol
demethylation,

disrupting fungal
cell membrane

synthesis [2].

Systemic; inhibits

mitochondrial
respiration by

binding to the
cytochrome bc1

complex [2].

Systemic; inhibits

mitochondrial
respiration by

binding to succinate
dehydrogenase [2].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s522277?utm_src=pdf-body
https://www.smolecule.com/products/s522277?utm_src=pdf-interest
https://www.smolecule.com/products/s522277?utm_src=pdf-body
https://www.smolecule.com/products/s522277?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/99.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7564317/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7564317/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7564317/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7564317/
https://www.sciencedirect.com/science/article/abs/pii/S0308814624020673
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/99.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7564317/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7564317/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7564317/
https://www.smolecule.com/products/s522277?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Aspect Bupirimate
DMI Fungicides
(e.g., Triazoles)

QoI Fungicides
(Strobilurins)

SDHI Fungicides

Primary
Target

Powdery mildews

[4] [1].

Broad-spectrum,

including powdery
mildews [2].

Broad-spectrum,

including powdery
mildews [2].

Broad-spectrum,

including powdery
mildews [2].

Resistance
Risk &
Documented
Issues

Considered a
high-risk

pathogen for
resistance

development [5]
[2].

Widespread
resistance

reported in
powdery mildew

populations [5] [2].

Widespread
resistance

reported in
powdery mildew

populations [5] [2].

Resistance
development is a

known and growing
concern [2].

Experimental Data and Detection Methodologies

While direct comparative efficacy data is limited in the search results, recent studies provide insights into

residue levels and advanced detection techniques.

Residue Data from Field Trials: A 2025 study on cucumbers in China applied a mixture of

trifloxystrobin (a QoI fungicide) and bupirimate. At 3 days after the final application, terminal residues
of bupirimate were found to be between <0.01 to 0.076 mg/kg, and its metabolite, ethirimol, was

between <0.01 to 0.04 mg/kg [6]. This data is crucial for understanding the dissipation kinetics and
setting pre-harvest intervals.

Advanced Detection Protocol: A 2024 study developed a highly sensitive immunochromatographic
strip for detecting bupirimate residues in fruits and vegetables [3]. This method can deliver results

within 10 minutes and has a detection limit of 0.55 ng/mL (ppb), demonstrating high specificity for
bupirimate with minimal cross-reactivity to other fungicides [3].

The workflow for this rapid detection method is outlined below:
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Start Sample Preparation

Extract sample with methanol

Dilute extract with PBS buffer

Apply 100 µL to test strip

Incubate for 10 minutes

Read result visually or with a strip reader

Click to download full resolution via product page

Resistance Management Context

The challenge of fungicide resistance is critical for powdery mildew control. Research indicates that major

powdery mildew species are considered high-risk pathogens and have developed resistance to several key

fungicide classes, including DMIs, QoIs, and SDHIs [5] [2]. The molecular mechanisms behind this

resistance often involve target-site mutations in the genes encoding the proteins these fungicides inhibit [2].

This context underscores the importance of using fungicides with different modes of action in rotation or

mixture to manage resistance. Bupirimate, with its distinct FRAC 8 group, can be a valuable component in

such strategies.
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Key Performance Takeaways

Specificity: Bupirimate is a specialist fungicide highly effective against powdery mildew, offering a
targeted approach [4] [1].

Mode of Action: Its unique mechanism (FRAC Group 8) makes it a valuable tool for managing
resistance against more widely used fungicide classes like DMIs, QoIs, and SDHIs [1] [2].

Safety Profile: It is recognized for its low mammalian toxicity and is also considered non-toxic to
bees, which is a significant advantage for integrated pest management programs [4] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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